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This guide provides an objective comparison of the properties and performance of

Polybutadiene Rubber (BR) and Natural Rubber (NR). It is intended for researchers,

scientists, and drug development professionals who utilize these elastomers in their work. The

comparison is supported by typical experimental data and detailed methodologies for key

performance tests.

Structural and Compositional Overview
Polybutadiene and Natural Rubber are both elastomers, but they differ fundamentally in their

origin and chemical structure. Natural Rubber is a biopolymer harvested from the latex of the

Hevea brasiliensis tree.[1][2] Its primary chemical constituent is cis-1,4-polyisoprene.[3][4] In

contrast, Polybutadiene is a synthetic rubber produced through the polymerization of its

monomer, 1,3-butadiene.[1][2][3] This structural difference, particularly the presence of a

methyl group in the isoprene unit of NR, leads to significant variations in their material

properties.[3][5]
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Chemical Structures of Monomers and Polymers
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Caption: Monomer to polymer relationship for NR and BR.

Comparative Performance Data
The distinct properties of Polybutadiene and Natural Rubber make them suitable for different

applications. Natural Rubber is renowned for its excellent tensile strength and elasticity, while

Polybutadiene excels in wear resistance and low-temperature performance.[1][2]
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Property Polybutadiene (BR)
Natural Rubber
(NR)

ASTM Test Method

Tensile Strength
Lower (Approx. 13.8

MPa)[6]
Excellent / High ASTM D412

Elongation at Break

(%)
~470% ~600% ASTM D412

Abrasion Resistance Excellent[1][2] Moderate[1] ASTM D5963

Tear Strength Fair[6] Good / High[3] ASTM D624

Resilience High Superior -

Hardness (Shore A) 40 - 80[6] 30 - 90 ASTM D2240

Glass Transition

Temp. (Tg)

Very Low (-75°C to

-110°C)[6][7][8]
Low (~ -60°C)[9] DSC / DMA

Low-Temperature

Flexibility
Excellent[1][2] Good -

Biodegradability Not Biodegradable[1] Biodegradable[1] -

Detailed Experimental Protocols
Accurate comparison of material properties relies on standardized testing procedures. The

following sections detail the methodologies for determining the key properties listed above.
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General Workflow for Mechanical Property Testing

Material Compounding
& Vulcanization

Specimen Preparation
(e.g., Die Cutting Dumbbell Shape)
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(Controlled Temp & Humidity)

Mount Specimen in
Universal Testing Machine
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Record Stress-Strain Data
Until Fracture
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(Calculate Tensile Strength, Elongation, etc.)
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Caption: Standard workflow for tensile property analysis.

Tensile Properties (Tensile Strength & Elongation at
Break)
This test evaluates the force required to break a sample and the extent to which it stretches

before breaking.

Standard: ASTM D412 - Standard Test Methods for Vulcanized Rubber and Thermoplastic

Elastomers—Tension.[10]

Apparatus: Universal Testing Machine (Tensile Tester) with appropriate grips and an

extensometer.
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Specimen: The most common specimen is a dumbbell-shaped sample (Type C), which is

die-cut from a flat sheet of the vulcanized rubber.[11] The thickness of the narrow section is

measured precisely at three points.[11]

Procedure:

The specimen is conditioned at a standard temperature and humidity before testing.[10]

The specimen is mounted securely in the grips of the testing machine.

A tensile load is applied at a constant rate of extension, typically 500 ± 50 mm/min, until

the specimen ruptures.[11][12]

The force and elongation are continuously recorded throughout the test.

Data Interpretation:

Tensile Strength: The maximum stress applied to the specimen before it ruptures.

Elongation at Break: The percentage increase in the original length of the specimen at the

point of rupture.

Abrasion Resistance
This test measures the material's ability to withstand mechanical action such as rubbing,

scraping, or erosion.

Standard: ASTM D5963 - Standard Test Method for Rubber Property—Abrasion Resistance

(Rotary Drum Abrader).[13]

Apparatus: A rotary drum abrader, consisting of a revolving cylindrical drum covered with a

specified abrasive sheet.[14][15]

Specimen: A cylindrical rubber test piece.

Procedure:

The initial mass of the specimen is recorded.
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The specimen is mounted in a holder and pressed against the rotating abrasive drum with

a specified force (e.g., 10 N).

The drum rotates for a set distance or number of revolutions.

The final mass of the specimen is recorded.

Data Interpretation: Abrasion resistance is typically expressed as Volume Loss in cubic

millimeters.[14] A lower volume loss indicates higher abrasion resistance.

Glass Transition Temperature (Tg)
Tg is the temperature at which a polymer transitions from a hard, glassy state to a soft, rubbery

state.[16] This is a critical property for determining the low-temperature flexibility of the

material.

Common Methods: Differential Scanning Calorimetry (DSC) and Dynamic Mechanical

Analysis (DMA).[17][18]

DSC Protocol (ASTM D3418):

A small, weighed sample of the material is placed in an aluminum pan. An empty, sealed

pan is used as a reference.

The sample and reference are heated at a controlled rate (e.g., 10°C/min).

DSC measures the difference in heat flow required to increase the temperature of the

sample and the reference.[18]

The glass transition is detected as a step-like change in the heat flow curve.

DMA Protocol (ISO 6721-11):

DMA is a highly sensitive technique for determining Tg.[18][19]

A sample is subjected to an oscillatory (sinusoidal) stress.
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The instrument measures the material's stiffness (storage modulus) and energy

dissipation (loss modulus) as a function of temperature.

Tg can be identified as the peak of the loss modulus curve or the tan delta curve,

representing the point of maximum energy dissipation.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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